molecular formula C16H15N3O2S2 B5655681 ethyl {[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate CAS No. 6067-21-6

ethyl {[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate

Cat. No. B5655681
CAS RN: 6067-21-6
M. Wt: 345.4 g/mol
InChI Key: LMBHRBWBBNYJBL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar triazole derivatives involves various chemical reactions, often including the use of thiophene and phenyl rings. For example, a related compound, (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, demonstrates the complexity involved in synthesizing such compounds, with its synthesis process incorporating intermolecular hydrogen bonding and π-π stacking interactions (Lee et al., 2009).

Molecular Structure Analysis

The molecular structure of triazole derivatives is often characterized by the presence of planar rings and various intermolecular interactions. For instance, Ethyl 2-(3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate exists in a tautomeric form with planar structures and hydrogen bonding forming chains in the crystal (Karczmarzyk et al., 2012).

Chemical Reactions and Properties

Triazole derivatives often undergo a variety of chemical reactions, reflecting their diverse chemical properties. A study on similar compounds shows the formation of acid hydrazides and arylidene hydrazides, highlighting the chemical reactivity of these compounds (Demirbas et al., 2004).

Physical Properties Analysis

The physical properties of such compounds are determined by their molecular structure. For instance, crystal structure determinations of related compounds provide insights into their physical characteristics, including their stability and crystalline forms (DyaveGowda et al., 2002).

Chemical Properties Analysis

The chemical properties of ethyl {[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate can be inferred from studies on similar compounds. These studies often involve spectroscopic analysis, which provides detailed information on chemical bonding and interactions within the molecule. An example of this is the spectroscopic analysis of Ethyl 2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)-acetate, revealing details about electron density, molecular orbitals, and potential reactivity (El-Azab et al., 2016).

properties

IUPAC Name

ethyl 2-[(4-phenyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O2S2/c1-2-21-14(20)11-23-16-18-17-15(13-9-6-10-22-13)19(16)12-7-4-3-5-8-12/h3-10H,2,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMBHRBWBBNYJBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60353605
Record name SMR000070613
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60353605
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl {[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate

CAS RN

6067-21-6
Record name SMR000070613
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60353605
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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